Cas no 1135-01-9 (4-Propoxybenzene-1-sulfonamide)

• Product Name: 4-Propoxybenzene-1-sulfonamide
• CAS No: 1135-01-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 2118638
• PubChem ID: 21978067
• Update Time: 2025-06-11

4-Propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-propoxyBenzenesulfonamide
• BenzenesulfonaMide, 4-propoxy-
• AKOS005140236
• SCHEMBL5595956
• 1135-01-9
• 3W6
• Z371324110
• EN300-134531
• CHEMBL3402959
• BAA13501
• BDBM50066134
• G55008
• Q27454191
• 4-propoxybenzene-1-sulfonamide
• CS-0233568
• DB-060520
• 4-Propoxybenzene-1-sulfonamide

• Inchi： 1S/C9H13NO3S/c1-2-7-13-8-3-5-9(6-4-8)14(10,11)12/h3-6H,2,7H2,1H3,(H2,10,11,12)
• InChI Key： GWLVKQMJYAXAFM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445Da
• Monoisotopic Mass: 215.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 370.9±44.0 °C at 760 mmHg
• Flash Point: 178.1±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Propoxybenzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Propoxybenzene-1-sulfonamide

Recent Advances in the Study of 4-Propoxybenzene-1-sulfonamide (CAS: 1135-01-9) in Chemical Biology and Pharmaceutical Research

4-Propoxybenzene-1-sulfonamide (CAS: 1135-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative has been studied for its unique physicochemical properties and biological activities, making it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models.

One of the key areas of research has been the investigation of 4-Propoxybenzene-1-sulfonamide as a potential inhibitor of carbonic anhydrase enzymes. Carbonic anhydrases play a crucial role in numerous physiological processes, and their dysregulation has been implicated in diseases such as glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that 4-Propoxybenzene-1-sulfonamide exhibits selective inhibition against specific carbonic anhydrase isoforms, suggesting its potential as a targeted therapeutic agent.

Another notable advancement is the development of novel synthetic routes for 4-Propoxybenzene-1-sulfonamide. Researchers have optimized reaction conditions to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. Recent publications have highlighted the use of green chemistry principles in the synthesis of this compound, reducing the environmental impact while maintaining high efficiency.

In addition to its enzyme inhibitory properties, 4-Propoxybenzene-1-sulfonamide has shown promise in antimicrobial applications. Studies have reported its efficacy against a range of bacterial and fungal pathogens, with particular activity against drug-resistant strains. This has sparked interest in its potential as a lead compound for the development of new antibiotics, especially in the face of rising antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of 4-Propoxybenzene-1-sulfonamide. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further research. Ongoing studies are employing advanced techniques such as molecular docking, structure-activity relationship (SAR) analysis, and in vivo models to optimize the compound's therapeutic profile.

In conclusion, 4-Propoxybenzene-1-sulfonamide (CAS: 1135-01-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation. Future research should focus on overcoming existing challenges and exploring its full potential in drug development and other biomedical applications.